Cas no 4141-12-2 (2-(3-Methylureido)benzoic acid)

• Product Name: 2-(3-Methylureido)benzoic acid
• CAS No: 4141-12-2
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 839336
• PubChem ID: 14087860
• Update Time: 2025-04-19

2-(3-Methylureido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methylureido)benzoic acid
• Benzoicacid,2-[[(methylamino)carbonyl]amino]-
• 1-(2-Carboxy-phenyl)-3-methyl-harnstoff
• 1-o-Carboxyphenyl-3-methylharnstoff
• AGN-PC-000CXY
• AK-95296
• ANW-66892
• CTK1C8990
• N-methylcarbamoyl-anthranilic acid
• N-Methylcarbamoyl-anthranilsaeure
• SureCN8686791
• 2-(3-Methyl-ureido)-benzoic acid
• 2-(3-Methylureido)benzoicacid
• Benzoic acid, 2-[[(methylamino)carbonyl]amino]-
• AKOS010434304
• 2-[(Methylcarbamoyl)amino]benzoic acid
• 2-(methylcarbamoylamino)benzoic acid
• DB-342416
• BENZOICACID, 2-[[(METHYLAMINO)CARBONYL]AMINO]-
• DTXSID10555652
• SCHEMBL8686791
• 4141-12-2

• Inchi： 1S/C9H10N2O3/c1-10-9(14)11-7-5-3-2-4-6(7)8(12)13/h2-5H,1H3,(H,12,13)(H2,10,11,14)
• InChI Key： RPQKEEOOLZWINL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1NC(NC)=O)=O

Computed Properties

• Exact Mass: 194.0692
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 78.43